Cas no 2229131-83-1 (tert-butyl N-3-(carbamimidoylmethyl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(carbamimidoylmethyl)oxolan-3-ylcarbamate
• CAS No: 2229131-83-1
• MF: C₁₁H₂₁N₃O₃
• MW: 243.30274271965
• CID: 6214211
• PubChem ID: 165683144
• Update Time: 2025-05-21

tert-butyl N-3-(carbamimidoylmethyl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(carbamimidoylmethyl)oxolan-3-ylcarbamate
• tert-butyl N-[3-(carbamimidoylmethyl)oxolan-3-yl]carbamate
• EN300-1899273
• 2229131-83-1

• Inchi： 1S/C11H21N3O3/c1-10(2,3)17-9(15)14-11(6-8(12)13)4-5-16-7-11/h4-7H2,1-3H3,(H3,12,13)(H,14,15)
• InChI Key： SZOPKSZUBCMVTE-UHFFFAOYSA-N
• SMILES： O1CCC(CC(=N)N)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.15829154g/mol
• Monoisotopic Mass: 243.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 97.4Ų

Additional information on tert-butyl N-3-(carbamimidoylmethyl)oxolan-3-ylcarbamate

Comprehensive Introduction to tert-butyl N-3-(carbamimidoylmethyl)oxolan-3-ylcarbamate (CAS No. 2229131-83-1)

The compound tert-butyl N-3-(carbamimidoylmethyl)oxolan-3-ylcarbamate (CAS No. 2229131-83-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, this compound serves as a critical intermediate in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where it contributes to the development of targeted therapies for various diseases.

One of the key structural components of tert-butyl N-3-(carbamimidoylmethyl)oxolan-3-ylcarbamate is the oxolan-3-yl ring, which provides a stable framework for further chemical modifications. The presence of the carbamimidoyl and tert-butyl carbamate groups enhances its reactivity, making it a versatile building block in organic synthesis. This compound is often utilized in the preparation of peptide mimetics and small molecule inhibitors, which are essential in modern drug development pipelines.

In recent years, the demand for high-purity chemical intermediates like tert-butyl N-3-(carbamimidoylmethyl)oxolan-3-ylcarbamate has surged, driven by advancements in precision medicine and biologics. The compound's ability to act as a protecting group in multi-step synthetic routes has made it indispensable in laboratories focusing on cancer research and neurodegenerative disease studies. Its CAS No. 2229131-83-1 is frequently searched in academic and industrial databases, reflecting its growing relevance.

Another area where tert-butyl N-3-(carbamimidoylmethyl)oxolan-3-ylcarbamate shows promise is in the field of enzyme inhibition. Researchers are exploring its potential to modulate enzymatic activity, which could lead to breakthroughs in treating metabolic disorders. The compound's carbamimidoyl moiety is particularly noteworthy, as it mimics natural substrates, enabling selective interaction with biological targets. This property aligns with the current trend of developing target-specific therapeutics with minimal side effects.

From a synthetic chemistry perspective, the stability and solubility of tert-butyl N-3-(carbamimidoylmethyl)oxolan-3-ylcarbamate make it an excellent candidate for solid-phase synthesis and combinatorial chemistry. These techniques are widely used in high-throughput screening, a method that accelerates the identification of potential drug candidates. The compound's compatibility with automated synthesis platforms further enhances its utility in large-scale pharmaceutical production.

Environmental and safety considerations are also paramount when working with tert-butyl N-3-(carbamimidoylmethyl)oxolan-3-ylcarbamate. While it is not classified as hazardous, proper handling protocols must be followed to ensure workplace safety. The compound's biodegradability and low toxicity profile make it a preferred choice for sustainable chemistry initiatives, which are increasingly prioritized in the chemical industry.

In conclusion, tert-butyl N-3-(carbamimidoylmethyl)oxolan-3-ylcarbamate (CAS No. 2229131-83-1) represents a valuable tool in modern scientific research. Its multifaceted applications in drug design, enzyme modulation, and high-throughput screening underscore its importance in advancing biomedical science. As the demand for innovative therapeutic solutions grows, this compound is poised to play a pivotal role in shaping the future of medicine.